Cas no 126-75-0 (Demeton-S)

Demeton-S structure
Demeton-S structure
Product Name:Demeton-S
CAS No:126-75-0
MF:C8H19O3PS2
MW:258.338421106339
CID:145389
Update Time:2025-04-19

Demeton-S Chemical and Physical Properties

Names and Identifiers

    • Phosphorothioic acid,O,O-diethyl S-[2-(ethylthio)ethyl] ester
    • DEMETON S
    • Demeton in acetone
    • 1-diethoxyphosphorylsulfanyl-2-ethylsulfanylethane
    • Demeton-S
    • DemetonS Solution
    • DEMETON
    • Demeton S100µg
    • Demetonthiol
    • Isodemeton
    • ISOSYSTOX
    • Izosystox
    • mercaptophos thiol
    • O,O-diethyl S-[2-(ethylsulfanyl)ethyl] phosphorothioate
    • O,O-diethyl S-[2-(ethylthio)ethyl] phosphorothioate
    • O,O-diethyl S-2-ethylthioethyl phosphorothioate
    • O,O-diethyl-S-2-ethylthioethyl phosphorothioate
    • Thioldemeton
    • Ethylthionodemeton
    • O,O-Diethyl S-[2-(ethylthio)ethyl] thiophosphate
    • Systox-thiol
    • SDeMeto
    • po-systox
    • thiolsystox
    • Demeton-S 0
    • is
    • Inchi: 1S/C8H19O3PS2/c1-4-10-12(9,11-5-2)14-8-7-13-6-3/h4-8H2,1-3H3
    • InChI Key: GRPRVIYRYGLIJU-UHFFFAOYSA-N
    • SMILES: S(CCSCC)P(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 258.05100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 9
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Transparent oily liquid with garlic odor
  • Density: 1.228 g/cm3 (20 ºC)
  • Melting Point: 95-97 ºC
  • Boiling Point: 1340C
  • Flash Point: 45 °C
  • Refractive Index: 1.5207 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (9 g/l) (25 º C),
  • PSA: 95.94000
  • LogP: 3.65380
  • Solubility: Soluble in toluene \ xylene \ chloroform and other organic solvents, insoluble in water

Demeton-S Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300 + H310
  • Warning Statement: P264-P280-P301+P310-P302+P350-P310
  • Hazardous Material transportation number:UN 3018
  • WGK Germany:2
  • Hazard Category Code: 27/28
  • Safety Instruction: 28-36/37-45
  • RTECS:TF3130000
  • Hazardous Material Identification: T+
  • Safety Term:6.1(a)
  • Risk Phrases:R27/28
  • HazardClass:6.1(a)
  • PackingGroup:I
  • Hazard Level:6.1(a)

Demeton-S Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D231360-100mg
Demeton-S
126-75-0
100mg
$ 159.00 2023-09-08
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R053078-1.2ml
Demeton-S
126-75-0 100μg/mL u=4% :
1.2ml
¥178 2024-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D115073-100mg
Demeton-S
126-75-0
100mg
¥3089.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D115073-1g
Demeton-S
126-75-0
1g
¥24719.90 2023-09-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-LY666-20mg
Demeton-S
126-75-0
20mg
¥1134.0 2022-02-28
SHENG KE LU SI SHENG WU JI SHU
sc-207520-100 mg
Demeton-S,
126-75-0
100MG
¥2,256.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-207520-100mg
Demeton-S,
126-75-0
100mg
¥2256.00 2023-09-05
Aaron
AR000RDP-100mg
Phosphorothioic acid, O,O-diethyl S-[2-(ethylthio)ethyl] ester
126-75-0
100mg
$506.00 2025-01-20
A2B Chem LLC
AA34385-1g
Phosphorothioic acid, O,O-diethyl S-[2-(ethylthio)ethyl] ester
126-75-0 analytical standard
1g
$9729.00 2024-04-20
A2B Chem LLC
AA34385-100mg
Phosphorothioic acid, O,O-diethyl S-[2-(ethylthio)ethyl] ester
126-75-0 analytical standard
100mg
$1247.00 2024-04-20

Demeton-S Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:126-75-0)Demeton-S
Order Number:LE10795
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:03
Price ($):discuss personally
Email:18501500038@163.com

Demeton-S Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:126-75-0)Demeton-S
LE10795
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email